7-benzyl-3-(3,4-dimethoxybenzyl)-6,10-dimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

• Molecular Formula: C29H29NO5
• Molecular Weight: 471.5 g/mol
• IUPAC Name: 7-benzyl-3-[(3,4-dimethoxyphenyl)methyl]-6,10-dimethyl-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-8-one
• InChI: InChI=1S/C29H29NO5/c1-18-23-14-22-16-30(15-21-10-11-25(32-3)26(13-21)33-4)17-34-27(22)19(2)28(23)35-29(31)24(18)12-20-8-6-5-7-9-20/h5-11,13-14H,12,15-17H2,1-4H3
• InChI Key: PSLLSVQSUQKLGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C3CN(COC3=C2C)CC4=CC(=C(C=C4)OC)OC)CC5=CC=CC=C5

Description

7-Benzyl-3-(3,4-dimethoxybenzyl)-6,10-dimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a heterocyclic compound featuring a chromeno-oxazinone core fused with benzyl and dimethoxybenzyl substituents. Its structure combines a bicyclic chromene system with a 1,3-oxazin-8-one ring, modified by alkyl and aryl groups at positions 3, 6, 7, and 10. The 3,4-dimethoxybenzyl moiety introduces electron-rich aromatic character, while the benzyl group enhances lipophilicity.

Preparation Methods

Reaction Conditions: These would depend on the chosen synthetic pathway, but typical conditions might involve acid-catalyzed cyclization, protecting group manipulations, and selective functionalizations.

Industrial Production: Unfortunately, information on large-scale industrial production methods is scarce.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These would depend on the specific reactions, but potential products include substituted derivatives of the chromeno[1,3]oxazinone core.

Scientific Research Applications

Chemistry: The compound’s unique structure could inspire new synthetic methodologies or serve as a scaffold for drug discovery.

Biology: It might exhibit interesting biological activities, warranting investigation as a potential drug lead.

Medicine: If it shows promising effects, it could be explored for therapeutic applications.

Industry: Its solubilizing properties (as seen in related compounds) might find use in materials science or surface modification.

Mechanism of Action

• Unfortunately, specific details about its mechanism of action are not readily available. Further research would be needed to elucidate this aspect.
• Molecular targets and pathways remain speculative at this point.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, the compound is compared to three analogs with shared chromeno-oxazinone or benzodioxocin frameworks (Table 1).

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Yield (%)	LogD (pH 5.5)	H-Bond Acceptors/Donors	Bioactivity (IC50, DPPH)
7-Benzyl-3-(3,4-dimethoxybenzyl)-6,10-dimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one	3-(3,4-dimethoxybenzyl), 7-benzyl, 6/10-methyl	N/A	~3.2*	5/0	Not reported
(±)-6-(3,4-Dihydroxyphenyl)-12H-6,12-methanodibenzo[d,g][1,3]dioxocin-1,3-diol	6-(3,4-dihydroxyphenyl), 1,3-diol	76	~1.8*	6/4	Strong (IC50 < 5.01 µg/mL)
3-[2-(3-Fluorophenyl)ethyl]-10-methyl-6-phenyl-2H,3H,4H,8H-chromeno[6,7-e][1,3]oxazin-8-one	3-(3-fluorophenylethyl), 6-phenyl, 10-methyl	N/A	3.0	3/0	Not reported
3-(4-Chlorobenzyl)-10-methyl-6-phenyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one	3-(4-chlorobenzyl), 6-phenyl, 10-methyl	N/A	~3.5*	3/0	Not reported

*Estimated based on substituent contributions.

Key Observations

Substituent Effects on Lipophilicity (LogD):

• The target compound’s 3,4-dimethoxybenzyl group increases LogD (~3.2) compared to dihydroxy-substituted analogs (LogD ~1.8) . This suggests superior membrane permeability but reduced solubility in polar solvents.
• Chlorobenzyl (LogD ~3.5) and fluorophenylethyl (LogD 3.0) analogs exhibit similar lipophilicity, highlighting halogenated aryl groups as viable alternatives for tuning bioavailability .

Bioactivity and Radical Scavenging: Compounds with ortho-dihydroxy phenyl groups (e.g., (±)-6-(3,4-dihydroxyphenyl)-12H-dioxocin-1,3-diol) demonstrate strong DPPH radical scavenging (IC50 < 5.01 µg/mL), attributed to hydrogen donation by phenolic -OH groups . The target compound’s methoxy substituents lack free -OH groups, likely reducing antioxidant efficacy but improving metabolic stability .

Synthetic Accessibility: Chromeno-oxazinone derivatives with benzyl or halogenated benzyl groups are typically synthesized via multi-step cyclization, achieving moderate-to-high yields (76–83% in related benzodioxocin systems) .

Research Findings and Implications

• Structural Flexibility: The chromeno-oxazinone scaffold accommodates diverse substituents, enabling optimization for specific applications. For instance, electron-donating groups (e.g., methoxy) enhance thermal stability in polymerizable systems , while hydroxyl groups improve antioxidant activity .
• Trade-offs in Design: Methoxy groups in the target compound may compromise bioactivity compared to dihydroxy analogs but offer advantages in synthetic yield and drug-like properties.

Biological Activity

7-benzyl-3-(3,4-dimethoxybenzyl)-6,10-dimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological effects, mechanisms of action, and relevant research studies.

Chemical Structure and Properties

The compound's structure is characterized by the presence of a chromeno[6,7-e][1,3]oxazine core with additional benzyl and dimethoxybenzyl substituents. The molecular formula is $C_{23}H_{25}N_{1}O_{4}$ with a molecular weight of approximately 377.45 g/mol.

Property	Value
Molecular Formula	C23H25N1O4
Molecular Weight	377.45 g/mol
LogP	3.38450
PSA	30.49000

Anticancer Properties

Recent studies have indicated that compounds similar to 7-benzyl-3-(3,4-dimethoxybenzyl)-6,10-dimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one exhibit significant anticancer properties. For example:

• Pro-apoptotic Effects : Research has shown that certain derivatives induce apoptosis in cancer cells by modulating the expression of key regulatory proteins such as BCL2 and Survivin. A study highlighted that compounds with similar structures demonstrated a significant reduction in cell viability in various cancer cell lines through apoptotic pathways .
• Mechanisms of Action : The mechanism often involves the inhibition of cell proliferation and induction of apoptosis through mitochondrial pathways. This is facilitated by the activation of caspases and the release of cytochrome c from mitochondria .

Neuroprotective Effects

Another area of interest is the neuroprotective potential of this compound. Some studies suggest that it may offer protective effects against neurodegenerative diseases such as Alzheimer's. This is attributed to its ability to inhibit oxidative stress and inflammation in neuronal cells .

Case Studies and Research Findings

Several case studies have explored the biological activity of compounds related to 7-benzyl-3-(3,4-dimethoxybenzyl)-6,10-dimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one:

• Study on Anticancer Activity : In vitro studies demonstrated that derivatives led to significant apoptosis in human cancer cells (e.g., MCF-7 breast cancer cells) with IC50 values indicating potent activity .
• Neuroprotective Study : A recent appraisal noted that small organic molecules with similar structures exhibited neuroprotective effects in models of Alzheimer's disease by reducing amyloid-beta accumulation and enhancing cognitive function .